Cas no 1839966-93-6 (N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride)

• Product Name: N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride
• CAS No: 1839966-93-6
• MF: C₂₀H₂₁ClN₂O
• MW: 340.846544027328
• MDL: MFCD33549234
• CID: 5673991
• PubChem ID: 155970898
• Update Time: 2025-05-23

N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1839966-93-6
• N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride
• EN300-26675580

• MDL： MFCD33549234
• Inchi： 1S/C20H20N2O.ClH/c1-14-6-8-16(9-7-14)20(23)22-19(13-21)18-11-10-15-4-2-3-5-17(15)12-18;/h2-12,19H,13,21H2,1H3,(H,22,23);1H
• InChI Key： BJVUQODEWADLBM-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(C)=CC=1)NC(CN)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 340.1342410g/mol
• Monoisotopic Mass: 340.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride

Professional Introduction to N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride (CAS No. 1839966-93-6)

N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride, identified by its CAS number 1839966-93-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a naphthalen-2-yl group and a methyl-substituted benzamide moiety, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The naphthalen-2-yl group in N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride is a key structural element that influences its pharmacological properties. This aromatic ring system is known for its ability to interact with biological targets in a manner that can modulate various cellular processes. The presence of this group has been associated with enhanced binding affinity and selectivity, which are critical factors in the development of effective drugs. Furthermore, the electron-rich nature of the naphthalene ring allows for diverse chemical modifications, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

The benzamide moiety in the name N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride plays a crucial role in determining the compound's biological activity. Benzamides are well-documented scaffolds in drug discovery, with numerous examples having demonstrated efficacy in treating various diseases. The amide bond in this moiety is capable of forming hydrogen bonds with biological targets, which can enhance the compound's stability and bioavailability. Additionally, the methyl substitution on the benzene ring introduces steric hindrance, which can influence the binding orientation and affinity of the molecule to its target.

In recent years, N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride has been investigated for its potential therapeutic applications. Studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The ability to modulate these pathways makes it a promising candidate for the development of anti-inflammatory drugs. Moreover, preliminary research suggests that this compound may have neuroprotective properties, which could make it relevant for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The hydrochloride salt form of N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride enhances its solubility and bioavailability, which are critical factors for drug efficacy. The chloride ion interacts with biological systems in a way that facilitates better absorption and distribution within the body. This formulation has been shown to improve the pharmacokinetic properties of similar compounds, making it an attractive option for further development.

The synthesis of N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the naphthalene ring followed by the introduction of the amino ethyl chain and finally the benzamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

Ongoing research into N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride focuses on elucidating its mechanism of action and exploring new therapeutic applications. Computational modeling and molecular dynamics simulations have been used to predict how this compound interacts with biological targets at an atomic level. These studies provide valuable insights into optimizing drug design and improving therapeutic outcomes. Additionally, animal models are being utilized to assess the safety and efficacy of this compound before human trials can commence.

The potential applications of N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methylbenzamide hydrochloride extend beyond anti-inflammatory and neuroprotective therapies. Preliminary data suggest that this compound may also exhibit antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The broad spectrum of potential applications underscores the importance of continued research into this molecule.

In conclusion, N-[2-amino-1-(< strong>naphthalen - 2 - yl strong >) ethyl ] - 4 - methyl benzamide hydrochloride ( CAS No . 1839966 - 93 - 6 ) is a structurally complex and biologically active compound with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with its favorable pharmacokinetic properties , makes it an attractive candidate for further development . As research progresses , this compound may emerge as a valuable therapeutic agent targeting various diseases . The ongoing studies highlight the importance of innovative approaches in drug discovery and development , leveraging advanced chemical synthesis and computational methods to uncover new treatments for unmet medical needs . p >